Cas no 1504725-87-4 (2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 1504725-87-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6462858
• PubChem ID: 165641623
• Update Time: 2025-06-03

2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid
• EN300-1736535
• 1504725-87-4

• Inchi： 1S/C13H18O3/c1-7(2)12(13(15)16)10-5-8(3)9(4)6-11(10)14/h5-7,12,14H,1-4H3,(H,15,16)
• InChI Key： KMXVWENISQHSNH-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid

Comprehensive Overview of 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid (CAS No. 1504725-87-4)

2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid (CAS No. 1504725-87-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and biochemical research. This compound, characterized by its unique phenolic and carboxylic acid functional groups, exhibits properties that make it valuable for various applications. With the increasing demand for novel bioactive molecules, 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid is being explored for its potential in skincare formulations, anti-inflammatory agents, and even as a precursor in synthetic chemistry.

The molecular structure of 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid features a hydroxyl group attached to an aromatic ring, which is further substituted with methyl groups at the 4 and 5 positions. The 3-methylbutanoic acid moiety adds to its versatility, enabling interactions with biological targets. Researchers are particularly interested in its antioxidant properties, which align with the growing consumer trend toward natural and sustainable ingredients in skincare and health products.

In recent years, the compound has been studied for its potential role in addressing oxidative stress, a key factor in aging and chronic diseases. This aligns with the surge in searches for "natural antioxidants" and "anti-aging compounds" on platforms like Google and PubMed. The hydroxy and dimethylphenyl groups in its structure contribute to its ability to scavenge free radicals, making it a candidate for inclusion in cosmeceuticals and nutraceuticals.

From a synthetic perspective, CAS No. 1504725-87-4 is often utilized as an intermediate in the production of more complex molecules. Its carboxylic acid functionality allows for easy derivatization, enabling chemists to create analogs with enhanced bioactivity. This has led to its mention in patents and research papers focusing on drug discovery and molecular design, topics frequently searched by professionals in the field.

The compound's solubility and stability profile also make it suitable for formulation in topical applications. With the rise of "clean beauty" trends, consumers are increasingly seeking products with scientifically backed ingredients. 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid fits this niche, as its potential benefits are being validated through in vitro and in vivo studies.

In summary, 2-(2-hydroxy-4,5-dimethylphenyl)-3-methylbutanoic acid (CAS No. 1504725-87-4) represents a promising compound at the intersection of chemistry, biology, and consumer health. Its multifaceted applications, from skincare to pharmaceutical intermediates, highlight its relevance in today's research and industrial landscapes. As scientific interest grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in biomedical science and material innovation.